Cas no 37850-99-0 (9,10-Anthracenedione,1-acetyl-2,4,5,7-tetrahydroxy-)

• Product name: 9,10-Anthracenedione,1-acetyl-2,4,5,7-tetrahydroxy-
• CAS No: 37850-99-0
• MF: C₁₆H₁₀O₇
• MW: 314.2464
• CID: 309511
• PubChem ID: 162276

9,10-Anthracenedione,1-acetyl-2,4,5,7-tetrahydroxy- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione,1-acetyl-2,4,5,7-tetrahydroxy-
• 1-acetyl-2,4,5,7-tetrahydroxyanthracene-9,10-dione
• 1-Acetyl-2,4,5,7-tetrahydroxy-9,10-anthraquinone
• UNII-UQ8MTR0RMB
• UQ8MTR0RMB
• 37850-99-0
• CHEMBL220906
• rhodolamprometrin
• CCRIS 4400
• SCHEMBL18262001
• 1-ACETYL-2,4,5,7-TETRAHYDROXY-9,10-ANTHRACENEDIONE
• 1-acetyl-2,4,5,7-tetrahydroxyanthraquinone
• 9,10-Anthracenedione, 1-acetyl-2,4,5,7-tetrahydroxy-
• 5-Acetyl-1,3,6,8-tetrahydroxyanthraquinone
• M108C
• M-108C
• DTXSID00191285

• Inchi： InChI=1S/C16H10O7/c1-5(17)11-9(20)4-10(21)13-14(11)15(22)7-2-6(18)3-8(19)12(7)16(13)23/h2-4,18-21H,1H3
• InChI Key： AIBWRMHGMCJIPR-UHFFFAOYSA-N
• SMILES： OC1C=C(O)C2C(C3C(O)=CC(O)=C(C(=O)C)C=3C(=O)C=2C=1)=O

Computed Properties

• Exact Mass: 314.0426
• Monoisotopic Mass: 314.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 132Ų

Experimental Properties

• Density: 1.704
• Boiling Point: 694.3°Cat760mmHg
• Flash Point: 387.7°C
• Refractive Index: 1.765
• PSA: 132.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Hydroxyanthraquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones Hydroxyanthraquinones